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Get Quote

Actiphenol at a Glance

The table below summarizes the core chemical and biological information available for actiphenol.

Property Description

IUPAC Name 4-[2-(2-hydroxy-3,5-dimethylphenyl)-2-oxoethyl]-2,6-piperidinedione [1]

Molecular Formula C15H17NO4 [1] [2]

Molecular Weight 275.30 g/mol [2]

Chemical Class Aromatic glutarimide antibiotic [1] / Glutarimide-containing polyketide (GP) [3]

Natural Source Naturally occurring antibiotic, produced by Streptomyces and other
Actinomycetes [4] [5].

Key Biological
Activities

Antibiotic properties [4] [1]; Potential antitumor activity (inferred from its
structural class) [3].

Biological Context and Potential Mechanisms
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Actiphenol belongs to a significant class of natural products with diverse bioactivities. Understanding its

structural family helps contextualize its potential mechanisms of action.

Glutarimide-Containing Polyketides (GPs): Actiphenol is part of this group of natural products,
which are characterized by a six-membered glutarimide (2,6-piperidinedione) ring [3]. These

compounds are known for a range of biological activities, including antifungal, antibacterial, and
antitumor effects [3]. They are therefore considered promising candidates in the search for new drug

leads, especially in cancer therapy [3].
Phenolic Compounds: The "phenol" in its name refers to a specific aromatic ring structure in its side

chain. Natural phenolic compounds, in general, are known for their antioxidant and anti-
inflammatory activities [6]. They can activate the body's intrinsic defense systems, such as the

antioxidant enzymes superoxide dismutase (SOD) and glutathione peroxidase (GPX), and alleviate
oxidative stress [6]. While these general activities are documented for phenolic compounds, their

specific role and importance in actiphenol's function are less clear from the available literature.

Research and Synthesis

The discovery of new bioactive natural products like actiphenol often relies on innovative cultivation and

analytical techniques.

Synthesis: The total chemical synthesis of actiphenol and several of its structural analogs was
reported as early as 1993 [4]. Creating these analogs is a common strategy in drug development to

explore the relationship between chemical structure and biological activity (structure-activity
relationship).

Activating Silent Gene Clusters: Actinomycetes, the bacteria that produce actiphenol, often
possess more biosynthetic potential than they express under standard lab conditions. One modern

strategy to unlock this potential is through co-culture, where two or more microbial strains are grown
together. The following diagram illustrates a method that uses Volatile Organic Compounds (VOCs)

for communication in such co-culture systems, which can stimulate the production of antibiotics like
actiphenol [5].
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Start: Inoculate Actinomycete
on agar plate

Grow for 24 hours

Assemble VOC Chamber

Seal chamber with Parafilm

Incubate for 5 days
(VOC exchange occurs)

Analyze results:
- Antibiotic production bioassay
- Metabolite extraction (UPLC)

- Compound identification (HRMS)

Click to download full resolution via product page

This experimental workflow has been used to demonstrate that VOCs from one Actinomycete can trigger

another to produce antibiotics, highlighting actiphenol's role in microbial competition and its potential as a

communication signal [5].

Guidance for Further Research

The search results lack the depth needed for a full whitepaper. To conduct a thorough literature review, I

suggest you:
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Consult Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to

search specifically for "actiphenol". These platforms will provide access to full-text articles with
detailed experimental data.

Focus on Original Research: Look for the primary research articles cited in these summaries (e.g.,
[1] and [4]) for foundational information on its structure and synthesis.

Explore Related Pathways: Investigate the broader literature on glutarimide-containing
polyketides and their biosynthetic gene clusters to make informed hypotheses about actiphenol's
biosynthesis and molecular targets [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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